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Compound of Interest

Compound Name: Uralsaponin F

Cat. No.: B12783702 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of Uralsaponin F, a bioactive

triterpenoid saponin of interest to researchers in drug discovery and natural product chemistry.

This document outlines its chemical identity, including its CAS number and molecular weight,

and summarizes its physicochemical properties.

Core Data at a Glance
Uralsaponin F has been identified and characterized in several studies, primarily from the

medicinal plant Glycyrrhiza uralensis (licorice root). The key identifiers and properties of this

compound are summarized below.

Property Value Source(s)

CAS Number 1208004-79-8 [1][2][3]

Molecular Formula C44H64O19 [1][2][3][4][5]

Molecular Weight 896.404 g/mol [4]

Alternate Synonyms
22.BETA.-ACETOXYL

LICORICE SAPONIN G2
[1]
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Note: The molecular weight may be cited with slight variations in different analytical contexts

(e.g., 897.0 g/mol , 897.4120 g/mol , 895.3969 g/mol in negative ion mode mass spectrometry).

[5][6][7]

Experimental Protocols for Identification and
Characterization
The identification and quantification of Uralsaponin F in plant extracts and other biological

matrices are typically achieved through advanced analytical techniques. High-performance

liquid chromatography (HPLC) coupled with mass spectrometry is the predominant method.

Ultra-High-Performance Liquid Chromatography
coupled with Quadrupole Time-of-Flight Mass
Spectrometry (UPLC-QTOF-MS)
This method offers high resolution and sensitivity for the detection and structural elucidation of

Uralsaponin F.

Sample Preparation: Dried plant material (e.g., Glycyrrhiza uralensis root) is pulverized and

extracted with a suitable solvent, often an ethanol-water mixture. The resulting extract is

filtered and diluted for injection.

Chromatographic Separation: A C18 reversed-phase column is commonly used for

separation. The mobile phase typically consists of a gradient of water with an acidic modifier

(e.g., 0.1% formic acid) and an organic solvent such as acetonitrile. This gradient allows for

the effective separation of various saponins and other phytochemicals.

Mass Spectrometry Detection: A QTOF mass spectrometer is used for detection, often in

both positive and negative ion modes to obtain comprehensive fragmentation data. For

Uralsaponin F, characteristic fragment ions are observed, aiding in its identification. For

instance, in positive ion mode, fragment ions corresponding to the loss of glucuronic acid

moieties are typically monitored.[7]

Ultra-High-Performance Liquid Chromatography
coupled with Fourier Transform Ion Cyclotron
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Resonance Mass Spectrometry (UHPLC-FT-ICR-MS)
For even higher mass accuracy and resolution, UHPLC-FT-ICR-MS can be employed. This

technique provides unambiguous molecular formula determination, confirming the elemental

composition of Uralsaponin F. The experimental workflow is similar to UPLC-QTOF-MS, with

the primary difference being the mass analyzer.[8][9]

Biological Activity and Signaling Pathways
Current research indicates that Uralsaponin F is one of many bioactive saponins found in

Glycyrrhiza uralensis. While specific signaling pathways for Uralsaponin F are still under

extensive investigation, related triterpenoid saponins from licorice are known to exhibit a range

of biological activities, including anti-inflammatory, anti-viral, and anti-cancer effects. The

aglycones of some Uralsaponins have been shown to possess cytotoxic activity against human

cancer cell lines.[10][11]

Further research is required to elucidate the specific mechanisms of action and signaling

pathways modulated by Uralsaponin F.

Illustrative Experimental Workflow
The following diagram illustrates a typical workflow for the extraction and identification of

Uralsaponin F from a plant source.

Extraction Analysis

Plant Material
(e.g., Glycyrrhiza uralensis)

Solvent Extraction
(e.g., 50% Ethanol) Filtration & Concentration Crude Extract UHPLC Separation

(C18 Column)
Mass Spectrometry
(QTOF or FT-ICR)

Data Analysis
(Mass & Fragmentation)

Identification of
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Caption: A generalized workflow for the extraction and analytical identification of Uralsaponin
F.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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